Cas no 1339690-17-3 (Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-)

• Product Name: Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-
• CAS No: 1339690-17-3
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 5998041
• PubChem ID: 63666346
• Update Time: 2025-10-29

Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-
• AKOS012977244
• 1339690-17-3
• CS-0283409
• 1-chloromethanesulfonyl-2-methylpiperidine
• 1-((Chloromethyl)sulfonyl)-2-methylpiperidine
• EN300-1154780

• Inchi： 1S/C7H14ClNO2S/c1-7-4-2-3-5-9(7)12(10,11)6-8/h7H,2-6H2,1H3
• InChI Key： OPPOYUTUVBYYPP-UHFFFAOYSA-N
• SMILES： N1(S(CCl)(=O)=O)CCCCC1C

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 298.5±42.0 °C(Predicted)
• pka: -5.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-

Introduction to Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-

Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl-, also known by its CAS number 1339690-17-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the piperidine family, which is a six-membered saturated ring containing one nitrogen atom. The presence of the sulfonyl group (-SO₂-) and the chloromethyl substituent (-CH₂Cl) introduces unique chemical properties that make it valuable in both academic research and industrial applications.

The molecular structure of Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl is characterized by a piperidine ring with a sulfonyl group attached to the nitrogen atom at position 1. Additionally, a methyl group (-CH₃) is attached at position 2 of the ring. This arrangement creates a molecule with both nucleophilic and electrophilic sites, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for advanced materials and drug delivery systems.

One of the most notable features of this compound is its reactivity towards nucleophilic substitution reactions. The sulfonyl group acts as an electron-withdrawing group, activating the adjacent carbon atoms for nucleophilic attack. This property has been exploited in the synthesis of various heterocyclic compounds and functionalized polymers. For instance, researchers have utilized Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl as a precursor for constructing biodegradable polymers with tunable mechanical properties.

Recent advancements in green chemistry have also brought attention to this compound due to its potential as an eco-friendly alternative in organic synthesis. Unlike traditional reagents that often generate hazardous byproducts, Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl can be used in catalytic amounts to facilitate reactions under mild conditions. This not only reduces energy consumption but also minimizes waste generation, aligning with sustainable development goals.

In terms of synthesis, Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl can be prepared through several routes. One common method involves the reaction of piperidine derivatives with chlorosulfonic acid or its equivalents under controlled conditions. Another approach employs ring-opening polymerization techniques to incorporate this compound into polymeric networks. These methods have been optimized in recent studies to enhance yield and purity while maintaining scalability for industrial production.

The applications of Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl are diverse and continue to expand with ongoing research. In the pharmaceutical industry, it has been explored as a component in drug delivery systems due to its ability to form stable complexes with therapeutic agents. In materials science, it serves as a key building block for synthesizing high-performance polymers and composites with tailored properties such as thermal stability and mechanical strength.

Moreover, Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl has shown promise in catalysis applications. Its ability to act as both a base and a nucleophile makes it an effective catalyst in various organic transformations. Recent studies have demonstrated its utility in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity.

In conclusion, Piperidine, 1-[(chloromethyl)sulfonyl]-2-methyl (CAS No: 1339690-17-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse reactivity patterns that make it an invaluable tool in modern chemistry. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing science and technology is expected to grow further.